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Compound of Interest

Compound Name: 3-(Oxan-3-yl)-3-oxopropanenitrile

Cat. No.: B1428906 Get Quote

Technical Guide: 3-(Oxan-3-yl)-3-
oxopropanenitrile
Disclaimer
This document provides a technical overview of 3-(Oxan-3-yl)-3-oxopropanenitrile and its

related isomers. The specific compound "3-(Oxan-3-yl)-3-oxopropanenitrile" is not widely

documented in public chemical databases. Therefore, this guide also includes data on the

closely related and commercially available isomer, 3-(Oxan-4-yl)-3-oxopropanenitrile, to provide

a comprehensive understanding of this class of compounds. It is presumed that the synthesis

and properties will be analogous.

Introduction
3-Oxopropanenitrile derivatives are valuable building blocks in organic synthesis, particularly in

the preparation of various heterocyclic compounds. The incorporation of a saturated

heterocyclic ring, such as an oxane (tetrahydropyran) ring, can significantly influence the

physicochemical properties and biological activity of the resulting molecules. This guide

focuses on the chemical identifiers, properties, and a plausible synthetic route for 3-(Oxan-3-
yl)-3-oxopropanenitrile.
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While a specific CAS number for 3-(Oxan-3-yl)-3-oxopropanenitrile is not readily available,

identifiers for the isomeric 3-(Oxan-4-yl)-3-oxopropanenitrile have been reported. It is

anticipated that the properties of the 3-yl isomer will be similar.

Identifier
Value for 3-(Oxan-4-yl)-3-
oxopropanenitrile

Reference

CAS Number 1010798-64-7 [1]

IUPAC Name
3-(Oxan-4-yl)-3-

oxopropanenitrile
[1]

Molecular Formula C₈H₁₁NO₂ [1]

Molecular Weight 153.18 g/mol [1]

InChI Key
BEMLWTKUQPQXNH-

UHFFFAOYSA-N
[1]

Experimental Protocols: Synthesis
A general and widely used method for the synthesis of β-ketonitriles (3-oxopropanenitriles) is

the condensation of a carboxylic acid ester with acetonitrile in the presence of a strong base. A

plausible synthetic route for 3-(Oxan-3-yl)-3-oxopropanenitrile would involve the reaction of

an activated form of oxane-3-carboxylic acid, such as an ester, with acetonitrile.

Plausible Synthesis of 3-(Oxan-3-yl)-3-oxopropanenitrile:

A suitable starting material would be methyl oxane-3-carboxylate. The synthesis would proceed

as follows:

Reaction Setup: A solution of methyl oxane-3-carboxylate and acetonitrile is prepared in a

suitable anhydrous solvent (e.g., toluene or THF) under an inert atmosphere (e.g., nitrogen

or argon).

Base Addition: A strong base, such as sodium hydride (NaH) or sodium methoxide (NaOMe),

is carefully added to the reaction mixture. The use of sodium hydride is common in Claisen-

type condensations.
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Reaction Conditions: The reaction mixture is typically stirred at an elevated temperature

(reflux) to drive the condensation. The progress of the reaction can be monitored by

techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Upon completion, the reaction is quenched by the addition of an aqueous acid

solution (e.g., dilute HCl) to neutralize the base and protonate the enolate intermediate.

Extraction and Purification: The product is then extracted from the aqueous layer using an

organic solvent (e.g., ethyl acetate or dichloromethane). The combined organic layers are

washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and the solvent is

removed under reduced pressure. The crude product is then purified, typically by silica gel

column chromatography.

Logical Relationships and Workflows
The following diagrams illustrate the likely synthetic pathway for 3-(Oxan-3-yl)-3-
oxopropanenitrile.
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Caption: Plausible synthesis of 3-(Oxan-3-yl)-3-oxopropanenitrile.
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Caption: General experimental workflow for purification.

Signaling Pathways
Currently, there is no specific information available in the public domain regarding the signaling

pathways associated with 3-(Oxan-3-yl)-3-oxopropanenitrile or its isomers. Research into the

biological activity of this class of compounds is ongoing, and future studies may elucidate their

interactions with biological targets. Derivatives of the related compound 3-Oxo-3-(tetrahydro-

2H-pyran-4-yl)propanenitrile have been investigated for their potential to inhibit

neurotrophin/Trk pathways, which are implicated in pain signaling.[1]

Conclusion
3-(Oxan-3-yl)-3-oxopropanenitrile represents a potentially useful, yet not extensively

characterized, chemical entity. Based on the established chemistry of β-ketonitriles, its

synthesis is feasible through standard organic chemistry methodologies. The data available for

its 4-yl isomer provide a valuable reference point for its expected properties. Further research

is required to fully characterize this compound and to explore its potential applications in

medicinal chemistry and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Oxo-3-(tetrahydro-2H-pyran-4-yl)propanenitrile | 1010798-64-7 | Benchchem
[benchchem.com]

To cite this document: BenchChem. [3-(Oxan-3-yl)-3-oxopropanenitrile CAS number and
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428906#3-oxan-3-yl-3-oxopropanenitrile-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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